Cas no 97465-55-9 (Guanidine,N,N'-bis(dimethylphenyl)-, monohydrochloride (9CI))

Guanidine,N,N'-bis(dimethylphenyl)-, monohydrochloride (9CI) structure
97465-55-9 structure
Product Name:Guanidine,N,N'-bis(dimethylphenyl)-, monohydrochloride (9CI)
CAS No:97465-55-9
MF:C17H22ClN3
MW:303.829682826996
CID:806505
PubChem ID:3024901
Update Time:2025-04-19

Guanidine,N,N'-bis(dimethylphenyl)-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N,N'-bis(dimethylphenyl)-, monohydrochloride (9CI)
    • 1,2-bis(2,3-dimethylphenyl)guanidine,hydrochloride
    • N,N'-bis(dimethylphenyl)guanidine monohydrochloride
    • DTXSID00242988
    • NS00092941
    • 97465-55-9
    • EINECS 306-910-7
    • Inchi: 1S/C17H21N3.ClH/c1-11-7-5-9-15(13(11)3)19-17(18)20-16-10-6-8-12(2)14(16)4;/h5-10H,1-4H3,(H3,18,19,20);1H
    • InChI Key: RYQYLNYFIABLGA-UHFFFAOYSA-N
    • SMILES: Cl.N(/C(/N)=N/C1=CC=CC(C)=C1C)C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 303.1502254g/mol
  • Monoisotopic Mass: 303.1502254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 50.4Ų
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